Cas no 2138166-69-3 (3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid)

• Product Name: 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid
• CAS No: 2138166-69-3
• MF: C₆H₉F₄NO₂
• MW: 203.134775876999
• CID: 5299113
• Update Time: 2025-10-29

3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2-difluoropropyl)amino]-2,2-difluoropropanoic acid
• 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2,2-difluoropropyl)amino]-2,2-difluoro-

• Inchi： 1S/C6H9F4NO2/c1-5(7,8)2-11-3-6(9,10)4(12)13/h11H,2-3H2,1H3,(H,12,13)
• InChI Key： XEYWKNMRNACUDA-UHFFFAOYSA-N
• SMILES： FC(C)(CNCC(C(=O)O)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 195
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3

Additional information on 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid

Professional Introduction to 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic Acid (CAS No. 2138166-69-3)

3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid, identified by the CAS number 2138166-69-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance biological activity and metabolic stability. The unique structural features of this compound make it a promising candidate for further exploration in drug design and therapeutic applications.

The molecular structure of 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid consists of a propylamine side chain substituted with two fluorine atoms at the second carbon position, coupled with a difluoropropanoic acid backbone. This arrangement imparts distinct electronic and steric properties that can influence its interactions with biological targets. The presence of fluorine atoms is particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate pharmacokinetic profiles, improve binding affinity, and enhance resistance to metabolic degradation.

In recent years, there has been a growing interest in fluorinated compounds due to their versatile applications in pharmaceuticals. The use of fluorine in drug molecules has been extensively studied for its ability to alter lipophilicity, polarizability, and hydrogen bonding capabilities. For instance, fluoroalkyl groups can increase the metabolic stability of drugs by resisting enzymatic degradation, while also improving their bioavailability and pharmacological efficacy. The compound 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid exemplifies these advantages, making it a valuable scaffold for developing novel therapeutic agents.

The synthesis of 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as fluorination reactions using electrophilic or nucleophilic fluorinating agents have been crucial in introducing the necessary fluorine atoms into the molecular framework. Additionally, protecting group strategies have been utilized to ensure selective functionalization at desired sites without compromising the integrity of other functional groups.

The pharmacological potential of 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that this compound exhibits inhibitory activity against certain key enzymes implicated in diseases such as cancer and autoimmune disorders. The difluoropropanoic acid moiety is particularly interesting as it can serve as a hinge-binding motif in protein-ligand interactions, facilitating tight binding to therapeutic targets.

The impact of fluorine substitution on the pharmacokinetic properties of 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid has also been a focus of research. Studies have demonstrated that fluorinated compounds often exhibit improved oral bioavailability due to their enhanced lipophilicity and resistance to metabolic clearance. This characteristic is particularly advantageous for developing drugs that require systemic delivery. Furthermore, the metabolic stability imparted by fluorine atoms can extend the half-life of the compound in vivo, allowing for less frequent dosing and improved patient compliance.

In conclusion, 3-(2,2-Difluoropropylamino)-2,2-difluoropropanoic acid(CAS No. 2138166-69-3) represents a significant advancement in the realm of fluorinated pharmaceuticals. Its unique structural features and favorable pharmacokinetic properties position it as a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.